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Abstract
Morphothion is a synthetic organothiophosphate compound classified as an insecticide and

acaricide.[1] As a member of the organophosphate class of chemicals, its primary mechanism

of action is the inhibition of acetylcholinesterase (AChE), an enzyme critical for the proper

functioning of the nervous system in both insects and mammals.[1][2] This guide provides a

comprehensive technical overview of Morphothion, detailing its chemical properties,

mechanism of action, toxicological profile, and the analytical methodologies used for its

detection. The content herein is intended for researchers, scientists, and professionals in drug

development and toxicology who require a deep understanding of this compound's

classification and biological impact.

Introduction: The Organophosphate Landscape
Organophosphates (OPs) are a diverse group of organic compounds containing a phosphate

ester.[3] Their widespread use as pesticides stems from their high efficacy in controlling a

broad spectrum of insect pests.[2] The biological activity of OPs is almost exclusively due to

their ability to inhibit acetylcholinesterase (AChE), a key enzyme in synaptic transmission.[2][4]

This inhibition leads to an accumulation of the neurotransmitter acetylcholine (ACh), resulting in

overstimulation of cholinergic receptors and subsequent toxic effects.[2][4][5] Morphothion
exemplifies a classic organothiophosphate insecticide, sharing this fundamental mechanism of

action.[1]
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Chemical and Physical Properties of Morphothion
A thorough understanding of a compound's physicochemical properties is fundamental to

assessing its environmental fate, biological interactions, and developing appropriate analytical

methods.

Table 1: Physicochemical Properties of Morphothion

Property Value Source

IUPAC Name

O,O-Dimethyl S-

(morpholinocarbonylmethyl)

phosphorodithioate

[6]

Synonyms Morphotox, Ekatin M, Ekatin F [1][6]

CAS Number 144-41-2 [6]

Chemical Formula C8H16NO4PS2 [6]

Molecular Weight 285.3 g/mol [6]

Physical State Solid, Off-white [7]

Melting Point 63.5-64 °C [7]

Odor Odorless [7]

LogP (Octanol-Water Partition

Coefficient)
0.8 [6]

This data is crucial for predicting the compound's behavior. For instance, the LogP value

suggests a moderate lipophilicity, which can influence its absorption and distribution in

biological systems.

Mechanism of Action: Acetylcholinesterase
Inhibition
The defining characteristic of Morphothion as an organophosphate is its role as an

acetylcholinesterase (AChE) inhibitor.[1] This process disrupts the normal functioning of the
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nervous system.

The Biochemical Cascade:

Normal Synaptic Transmission: In a healthy nervous system, the neurotransmitter

acetylcholine (ACh) is released into the synaptic cleft to transmit a signal from a presynaptic

neuron to a postsynaptic cell.[5]

Role of AChE: To terminate the signal and allow the synapse to reset, the enzyme

acetylcholinesterase rapidly hydrolyzes ACh into choline and acetic acid.[5][8]

Inhibition by Morphothion: Organophosphates like Morphothion act as potent, often

irreversible, inhibitors of AChE.[2] They achieve this by phosphorylating a serine residue

within the active site of the enzyme.[8]

Consequence of Inhibition: With AChE inhibited, acetylcholine accumulates in the synapse,

leading to continuous stimulation of cholinergic receptors.[2][4] This results in a state of

cholinergic crisis, characterized by a range of symptoms affecting both the central and

peripheral nervous systems.[4]

Diagram of Acetylcholinesterase Inhibition by Morphothion:
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Caption: Inhibition of AChE by Morphothion leads to acetylcholine accumulation and

neurotoxicity.

Toxicology and Metabolism
The toxicity of Morphothion is a direct consequence of its AChE-inhibiting properties.

Understanding its metabolic fate is crucial for assessing its risk profile.

Acute Toxicity:

Morphothion is classified as highly toxic via oral, dermal, and inhalation routes of exposure.[6]

[7]

Table 2: GHS Hazard Classification for Morphothion
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Hazard Statement Classification Source

H301 Toxic if swallowed [6]

H311 Toxic in contact with skin [6]

H331 Toxic if inhaled [6]

H400 Very toxic to aquatic life [6]

H410
Very toxic to aquatic life with

long lasting effects
[6]

Metabolism:

The metabolism of xenobiotics, including pesticides, is a complex process that can either lead

to detoxification or, in some cases, bioactivation to more toxic compounds.[9] While specific

metabolic pathways for Morphothion are not extensively detailed in the provided search

results, the general metabolism of organothiophosphates involves two primary types of

reactions:

Activation (Oxidative Desulfuration): The thiophosphate (P=S) is converted to a phosphate

(P=O) by cytochrome P450 enzymes.[9] This "oxon" metabolite is often a more potent AChE

inhibitor than the parent compound.

Detoxification (Hydrolysis): Esterase enzymes can hydrolyze the molecule, breaking it down

into less toxic, more water-soluble compounds that can be excreted.[9]

Conceptual Metabolic Pathway of an Organothiophosphate:
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Caption: General metabolic routes for organothiophosphates like Morphothion.

Analytical Methodologies for Detection and
Quantification
The detection and quantification of Morphothion in various matrices (e.g., environmental

samples, biological tissues) are critical for exposure assessment and regulatory monitoring.

Gas chromatography (GC) is a principal technique for this purpose.[10][11][12]

Experimental Protocol: Gas Chromatography-Flame Ionization Detection (GC-FID) for

Morpholine (a related compound)

This protocol is adapted from a method for morpholine and illustrates the general principles

that would be applied to Morphothion analysis. The choice of detector would likely be a Flame

Photometric Detector (FPD) or a Nitrogen-Phosphorus Detector (NPD) for enhanced sensitivity

and selectivity for a phosphorus-containing compound like Morphothion.

1. Sample Collection and Preparation:
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Air samples are drawn through tubes containing a solid sorbent (e.g., XAD-7 coated with
10% phosphoric acid) using a personal sampling pump.[10]
Rationale: This step concentrates the analyte from a large volume of air onto a small amount
of sorbent material, increasing the sensitivity of the analysis. The acidic coating helps to trap
the basic morpholine moiety.

2. Extraction:

The sorbent is transferred to a vial, and an appropriate solvent (e.g., 1 mL of 20% deionized
water in methanol) is added.[10]
The vial is agitated (e.g., on a shaker for 30 minutes) to desorb the analyte from the sorbent
into the solvent.[10]
Rationale: The solvent must effectively dissolve the analyte while being compatible with the
subsequent chromatographic analysis.

3. Analysis by GC-FID:

A small volume of the extract (e.g., 1-2 µL) is injected into the gas chromatograph.
The sample is vaporized in a heated injection port and carried by an inert gas (e.g., helium or
nitrogen) onto a capillary column.
The column separates the components of the sample based on their boiling points and
interactions with the column's stationary phase.
As each component elutes from the column, it is detected by the Flame Ionization Detector
(FID), which generates an electrical signal proportional to the amount of analyte.[10]
Rationale: GC provides excellent separation of volatile and semi-volatile compounds. The
FID is a robust and widely used detector for organic compounds.

4. Quantification:

The concentration of the analyte is determined by comparing the peak area of the sample to
the peak areas of a series of calibration standards of known concentrations.

Workflow Diagram for Analytical Detection:
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Caption: A typical workflow for the analysis of organophosphates in various samples.

Environmental Fate and Ecotoxicology
The environmental persistence and impact of a pesticide are critical considerations for its

overall risk assessment.
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Environmental Fate: Organophosphates can undergo degradation in the environment

through processes like hydrolysis and photolysis.[13] The rate of hydrolysis is often pH-

dependent, with faster degradation occurring in more alkaline conditions.[14] Due to its

moderate lipophilicity, Morphothion may have some potential to sorb to soil and sediment

particles.[1][14]

Ecotoxicology: As indicated by its GHS classification, Morphothion is very toxic to aquatic

life, with potentially long-lasting effects.[6][7] This is a common characteristic of

organophosphate insecticides, as the target enzyme (AChE) is highly conserved across

many species, including fish and aquatic invertebrates.[5]

Conclusion
Morphothion is unequivocally classified as an organophosphate insecticide based on its

chemical structure—an organothiophosphate ester—and its primary mechanism of action: the

inhibition of acetylcholinesterase. This mode of action is responsible for its efficacy as a

pesticide and its significant toxicity to non-target organisms, including humans and aquatic life.

A comprehensive understanding of its chemical properties, metabolic fate, and analytical

detection methods is essential for managing its use, assessing its environmental impact, and

ensuring human safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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